Cas no 6437-35-0 (2,5-Piperazinedipropanoic acid, 3,6-dioxo-)

2,5-Piperazinedipropanoic acid, 3,6-dioxo- structure
6437-35-0 structure
Product Name:2,5-Piperazinedipropanoic acid, 3,6-dioxo-
CAS No:6437-35-0
MF:C10H14N2O6
MW:258.227962970734
CID:424020
PubChem ID:59520017
Update Time:2025-04-19

2,5-Piperazinedipropanoic acid, 3,6-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedipropanoic acid, 3,6-dioxo-
    • 3-[5-(2-carboxyethyl)-3,6-dioxopiperazin-2-yl]propanoic acid
    • DTXSID50732309
    • 3,3'-(3,6-Dioxopiperazine-2,5-diyl)dipropanoic acid
    • SCHEMBL1679984
    • 6437-35-0
    • Inchi: 1S/C10H14N2O6/c13-7(14)3-1-5-9(17)12-6(10(18)11-5)2-4-8(15)16/h5-6H,1-4H2,(H,11,18)(H,12,17)(H,13,14)(H,15,16)
    • InChI Key: NDCKGUDRHBPJAQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(=O)O)NC(C(CCC(=O)O)N1)=O

Computed Properties

  • Exact Mass: 258.08522
  • Monoisotopic Mass: 258.08518617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 132.8
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.